Cas no 128694-64-4 (1-ethyl-5-methyl-3-(trifluoromethyl)pyrazole)
128694-64-4 structure
Product Name:1-ethyl-5-methyl-3-(trifluoromethyl)pyrazole
CAS No:128694-64-4
MF:C7H9F3N2
MW:178.154971837997
CID:2769596
PubChem ID:14770651
Update Time:2025-04-21
1-ethyl-5-methyl-3-(trifluoromethyl)pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-ethyl-5-methyl-3-(trifluoromethyl)pyrazole
- 128694-64-4
- BS-20620
- SCHEMBL8322070
- 1H-Pyrazole, 1-ethyl-5-methyl-3-(trifluoromethyl)-
- DTXSID00563847
- 1-Ethyl-5-methyl-3-(trifluoromethyl)-1H-pyrazole
-
- Inchi： 1S/C7H9F3N2/c1-3-12-5(2)4-6(11-12)7(8,9)10/h4H,3H2,1-2H3
- InChI Key： GAPUAVPXVZVBIP-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C)N(CC)N=1)(F)F
Computed Properties
- Exact Mass: 178.07200
- Monoisotopic Mass: 178.07178278Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- PSA: 17.82000
- LogP: 2.23020
1-ethyl-5-methyl-3-(trifluoromethyl)pyrazole Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-ethyl-5-methyl-3-(trifluoromethyl)pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC902079-1g |
1-Ethyl-5-methyl-3-(trifluoromethyl)pyrazole |
128694-64-4 | 95% | 1g |
£115.00 | 2025-02-22 | |
| Apollo Scientific | PC902079-5g |
1-Ethyl-5-methyl-3-(trifluoromethyl)pyrazole |
128694-64-4 | 95% | 5g |
£300.00 | 2025-02-22 | |
| Apollo Scientific | PC902079-10g |
1-Ethyl-5-methyl-3-(trifluoromethyl)pyrazole |
128694-64-4 | 95% | 10g |
£520.00 | 2025-02-22 | |
| TRC | E926490-100mg |
1-Ethyl-5-methyl-3-(trifluoromethyl)pyrazole |
128694-64-4 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | E926490-250mg |
1-Ethyl-5-methyl-3-(trifluoromethyl)pyrazole |
128694-64-4 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | E926490-500mg |
1-Ethyl-5-methyl-3-(trifluoromethyl)pyrazole |
128694-64-4 | 500mg |
$110.00 | 2023-05-18 | ||
| TRC | E926490-1g |
1-Ethyl-5-methyl-3-(trifluoromethyl)pyrazole |
128694-64-4 | 1g |
$150.00 | 2023-05-18 | ||
| Chemenu | CM321579-10g |
1-Ethyl-5-methyl-3-(trifluoromethyl)pyrazole |
128694-64-4 | 95% | 10g |
$373 | 2021-08-18 | |
| Chemenu | CM321579-5g |
1-Ethyl-5-methyl-3-(trifluoromethyl)pyrazole |
128694-64-4 | 95% | 5g |
$336 | 2024-08-02 | |
| A2B Chem LLC | AA44288-1g |
1-Ethyl-5-methyl-3-(trifluoromethyl)pyrazole |
128694-64-4 | 95% | 1g |
$97.00 | 2024-04-20 |
1-ethyl-5-methyl-3-(trifluoromethyl)pyrazole Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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